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molecular formula C16H11NO3 B8428449 6-(Pyridin-4-yloxy)-1-naphthoic acid

6-(Pyridin-4-yloxy)-1-naphthoic acid

Cat. No. B8428449
M. Wt: 265.26 g/mol
InChI Key: KSDNOCHKAYQZHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08178557B2

Procedure details

To a solution of 6-hydroxy-1-napthoic acid (2 g, 10.6 mmol) in DMSO (5 mL), Cs2CO3 (14 g, 42.4 mmol) was added and stirred at RT 10 min. 4-Chloropyridine hydrochloride (1.9 g, 12.7 mmol) was added in one portion and the reaction mixture heated to 140° C. for 12 h. The reaction mixture was cooled to RT, diluted with water and made pH 5 using 6 N HCl, at which point a brown precipitate crashed out. The solid was filtered and rinsed with water and hexanes to yield the title compound.
Name
6-hydroxy-1-napthoic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
14 g
Type
reactant
Reaction Step One
Name
DMSO
Quantity
5 mL
Type
solvent
Reaction Step One
Name
4-Chloropyridine hydrochloride
Quantity
1.9 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8]([C:12]([OH:14])=[O:13])=[CH:7][CH:6]=[CH:5]2.C([O-])([O-])=O.[Cs+].[Cs+].Cl.Cl[C:23]1[CH:28]=[CH:27][N:26]=[CH:25][CH:24]=1.Cl>CS(C)=O.O>[N:26]1[CH:27]=[CH:28][C:23]([O:1][C:2]2[CH:3]=[C:4]3[C:9](=[CH:10][CH:11]=2)[C:8]([C:12]([OH:14])=[O:13])=[CH:7][CH:6]=[CH:5]3)=[CH:24][CH:25]=1 |f:1.2.3,4.5|

Inputs

Step One
Name
6-hydroxy-1-napthoic acid
Quantity
2 g
Type
reactant
Smiles
OC=1C=C2C=CC=C(C2=CC1)C(=O)O
Name
Cs2CO3
Quantity
14 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
DMSO
Quantity
5 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
4-Chloropyridine hydrochloride
Quantity
1.9 g
Type
reactant
Smiles
Cl.ClC1=CC=NC=C1
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at RT 10 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture heated to 140° C. for 12 h
Duration
12 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to RT
FILTRATION
Type
FILTRATION
Details
The solid was filtered
WASH
Type
WASH
Details
rinsed with water and hexanes

Outcomes

Product
Details
Reaction Time
 10 min
Name
title compound
Type
product
Smiles
N1=CC=C(C=C1)OC=1C=C2C=CC=C(C2=CC1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.